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Compound of Interest

Compound Name: 2-Thienyltrimethylsilane

Cat. No.: B095980 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: 2-Thienyltrimethylsilane (CAS No. 18245-28-8) is a valuable organosilane

intermediate in organic synthesis. Its preparation, typically via lithiation of thiophene followed

by quenching with a silyl halide, often results in a crude product containing unreacted starting

materials, side-products, and other impurities.[1] For subsequent high-purity applications, such

as in the development of pharmaceuticals or advanced materials, rigorous purification is

essential.

Vacuum distillation is the preferred method for purifying 2-Thienyltrimethylsilane due to its

presumed high boiling point at atmospheric pressure and to prevent thermal decomposition.[2]

[3] This technique lowers the boiling point of the liquid by reducing the system's pressure,

allowing for efficient separation from non-volatile or less-volatile impurities at lower

temperatures.[4] This application note provides a detailed protocol for the vacuum distillation of

crude 2-Thienyltrimethylsilane, including safety precautions, apparatus setup, and

troubleshooting.

Physical and Chemical Properties
The key properties of 2-Thienyltrimethylsilane are summarized below. Note that the boiling

point at reduced pressure is not widely reported and must be determined empirically during the

initial distillation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b095980?utm_src=pdf-interest
https://www.benchchem.com/product/b095980?utm_src=pdf-body
https://www.trimen.pl/witek/calculators/wrzenie.html
https://www.benchchem.com/product/b095980?utm_src=pdf-body
https://en.wikipedia.org/wiki/Vacuum_distillation
https://www.researchgate.net/publication/331900350_Research_Progress_of_Intensified_Vacuum_Distillation_for_Crude_Oil
https://www.youtube.com/watch?v=Qjv5NNpa6I8
https://www.benchchem.com/product/b095980?utm_src=pdf-body
https://www.benchchem.com/product/b095980?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 18245-28-8

Molecular Formula C₇H₁₂SSi

Molecular Weight 156.32 g/mol

Appearance Colorless Liquid

Boiling Point

Not available at atmospheric pressure.

Estimated to be >150 °C. Must be determined

under vacuum.

Purity (Typical Crude) 85-95%

Purity (After Distillation) >99% (Example)

Potential Impurities
The profile of impurities in crude 2-Thienyltrimethylsilane is dependent on the synthetic route.

For the common thiophene lithiation pathway, the following impurities can be expected:

Impurity
Typical Boiling Point (°C at
760 mmHg)

Rationale for Removal

Thiophene (starting material) 84 °C
Lower boiling point; removed

as a fore-run fraction.

n-Hexane/Heptane (from n-

BuLi)
69-98 °C

Lower boiling point solvents;

removed as a fore-run fraction.

2,5-bis(trimethylsilyl)thiophene Higher than product
Higher boiling point; remains in

the distillation residue.[1]

Non-volatile salts (e.g., LiCl) N/A (Solid)
Non-volatile; remains in the

distillation residue.

Safety Precautions
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3.1 Chemical Hazards: 2-Thienyltrimethylsilane is a flammable liquid and vapor (H226) that

causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation

(H335).[5]

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (nitrile or

neoprene), safety goggles, and a flame-retardant lab coat.[2][6]

Handling: Handle in a well-ventilated fume hood. Keep away from ignition sources such as

heat, sparks, and open flames.[6] Ground all equipment to prevent static discharge.[2][6]

3.2 Operational Hazards: Vacuum distillation poses a significant implosion risk.

Glassware: Inspect all glassware for cracks, scratches, or defects before use. Do not use

flawed glassware.

Safety Shield: Assemble the apparatus behind a blast shield in a fume hood.

Heating: Use a heating mantle with a stirrer and avoid overheating. Do not heat a sealed

system.

Experimental Protocol
This protocol describes the purification of crude 2-Thienyltrimethylsilane using a short-path

vacuum distillation apparatus.

4.1 Materials and Equipment:

Crude 2-Thienyltrimethylsilane

Round-bottom flasks (distillation pot and receiving flasks)

Short-path distillation head with condenser and vacuum connection

Thermometer and thermometer adapter

Magnetic stirrer and stir bar (Note: Boiling chips are ineffective under vacuum[1])

Heating mantle
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Vacuum pump (capable of <10 mmHg)

Cold trap (e.g., Dewar with dry ice/acetone or liquid nitrogen)

Pressure gauge (e.g., McLeod or Pirani gauge)

Glassware joint clips and high-vacuum grease

Lab jack

4.2 Apparatus Setup Workflow
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Start: Inspect all glassware for defects

Charge distillation flask with crude product and a magnetic stir bar

Assemble distillation apparatus. Lightly grease all joints.

Connect condenser to cooling water and vacuum adapter to cold trap and pump

Turn on stirrer and cooling water. Slowly open system to vacuum pump.

Once pressure is stable (<10 mmHg), begin heating the distillation flask.

Collect fractions: 
1. Fore-run (low-boiling impurities)

2. Main fraction (pure product)
3. Stop before pot goes dry

Remove heating mantle and allow apparatus to cool completely under vacuum.

Slowly and carefully vent the system to atmospheric pressure.

Isolate, weigh, and analyze the purified main fraction.

End: Clean glassware
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Purification of Crude 2-
Thienyltrimethylsilane by Vacuum Distillation]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b095980#purification-of-crude-2-
thienyltrimethylsilane-by-vacuum-distillation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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